(4E)-4-[[3-methoxy-4-(2-methylpropoxy)phenyl]methylidene]-5-methyl-2-(4-methylphenyl)pyrazol-3-one

• IUPAC Name: (4E)-4-[[3-methoxy-4-(2-methylpropoxy)phenyl]methylidene]-5-methyl-2-(4-methylphenyl)pyrazol-3-one
• InChI: InChI=1S/C23H26N2O3/c1-15(2)14-28-21-11-8-18(13-22(21)27-5)12-20-17(4)24-25(23(20)26)19-9-6-16(3)7-10-19/h6-13,15H,14H2,1-5H3/b20-12+
• InChI Key: PBMYVIJJMMXBHK-UDWIEESQSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3)OCC(C)C)OC)C(=N2)C
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=C(C=C3)OCC(C)C)OC)/C(=N2)C
• Molecular Formula: C23H26N2O3
• Molecular Weight: 378.5 g/mol

Description

(4E)-4-[[3-methoxy-4-(2-methylpropoxy)phenyl]methylidene]-5-methyl-2-(4-methylphenyl)pyrazol-3-one is a synthetic organic compound that belongs to the class of pyrazolones. Pyrazolones are known for their diverse biological activities and are often used in medicinal chemistry for the development of pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4E)-4-[[3-methoxy-4-(2-methylpropoxy)phenyl]methylidene]-5-methyl-2-(4-methylphenyl)pyrazol-3-one typically involves the condensation of appropriate aldehydes and ketones with hydrazine derivatives. The reaction conditions often include:

Solvent: Ethanol or methanol

Catalyst: Acidic or basic catalysts such as hydrochloric acid or sodium hydroxide

Temperature: Reflux conditions (around 80-100°C)

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactors with optimized reaction conditions to ensure high yield and purity. The process may include:

Purification: Crystallization or chromatography

Quality Control: Analytical techniques such as HPLC or NMR spectroscopy

Chemical Reactions Analysis

Types of Reactions

(4E)-4-[[3-methoxy-4-(2-methylpropoxy)phenyl]methylidene]-5-methyl-2-(4-methylphenyl)pyrazol-3-one can undergo various chemical reactions, including:

Oxidation: Using oxidizing agents like potassium permanganate or hydrogen peroxide

Reduction: Using reducing agents like sodium borohydride or lithium aluminum hydride

Substitution: Electrophilic or nucleophilic substitution reactions

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium

Reduction: Sodium borohydride in methanol

Substitution: Halogenation using bromine or chlorination using thionyl chloride

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols.

Scientific Research Applications

Chemistry

In chemistry, (4E)-4-[[3-methoxy-4-(2-methylpropoxy)phenyl]methylidene]-5-methyl-2-(4-methylphenyl)pyrazol-3-one is used as a building block for the synthesis of more complex molecules.

Biology

In biological research, this compound may be studied for its potential biological activities, such as anti-inflammatory or antimicrobial properties.

Medicine

In medicinal chemistry, derivatives of pyrazolones are explored for their potential therapeutic effects, including analgesic and antipyretic activities.

Industry

In the industrial sector, this compound may be used in the development of new materials or as an intermediate in the synthesis of other chemicals.

Mechanism of Action

The mechanism of action of (4E)-4-[[3-methoxy-4-(2-methylpropoxy)phenyl]methylidene]-5-methyl-2-(4-methylphenyl)pyrazol-3-one involves its interaction with specific molecular targets, such as enzymes or receptors. The pathways involved may include:

Enzyme Inhibition: Inhibiting key enzymes involved in inflammatory processes

Receptor Binding: Binding to specific receptors to modulate biological responses

Comparison with Similar Compounds

Similar Compounds

Phenylbutazone: Another pyrazolone derivative with anti-inflammatory properties

Metamizole: A pyrazolone used as an analgesic and antipyretic

Uniqueness

(4E)-4-[[3-methoxy-4-(2-methylpropoxy)phenyl]methylidene]-5-methyl-2-(4-methylphenyl)pyrazol-3-one is unique due to its specific substituents, which may confer distinct biological activities and chemical reactivity compared to other pyrazolones.